Cas no 2228208-56-6 (3-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 3-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2228208-56-6
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6557606
• PubChem ID: 165670423
• Update Time: 2025-05-24

3-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol
• 2228208-56-6
• EN300-1741198
• 3-amino-2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol

• Inchi： 1S/C11H21N3O/c1-7(2)14-9(4)11(8(3)13-14)10(5-12)6-15/h7,10,15H,5-6,12H2,1-4H3
• InChI Key： TXDANTMASYQUQQ-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C(C)=NN(C(C)C)C=1C

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol

Comprehensive Overview of 3-amino-2-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2228208-56-6)

In the realm of organic chemistry and pharmaceutical research, 3-amino-2-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2228208-56-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and amino alcohol functionality, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and material science, aligning with current trends in green chemistry and sustainable synthesis.

The molecular structure of 3-amino-2-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol features a 1H-pyrazole ring substituted with 3,5-dimethyl and isopropyl groups, coupled with an amino-propanol side chain. This configuration imparts both lipophilic and hydrophilic properties, making it a candidate for bioactive molecule design. Recent studies highlight its role in modulating enzyme activity and receptor binding, which is particularly relevant in the context of targeted therapy and precision medicine—a hot topic in contemporary biomedical research.

From a synthetic perspective, the compound’s CAS No. 2228208-56-6 is often associated with multistep organic synthesis and catalysis optimization. Its preparation typically involves condensation reactions and reductive amination, methodologies that are frequently searched in academic and industrial databases. The growing demand for high-purity intermediates in pharmaceutical manufacturing has further elevated its importance, as evidenced by its inclusion in proprietary libraries for high-throughput screening (HTS).

In agrochemical applications, derivatives of 3-amino-2-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol have shown promise as plant growth regulators and pest control agents. This aligns with global interest in eco-friendly pesticides and crop yield enhancement, addressing food security challenges. The compound’s structural adaptability allows for derivatization to improve bioavailability and environmental compatibility, key considerations in modern agrochemical innovation.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis—methods frequently queried by chemists in online forums and search engines. Its stability under physiological conditions and solubility profile are also critical parameters for formulation scientists, reflecting the intersection of chemical research and pharmaceutical development.

Beyond its immediate applications, 3-amino-2-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol exemplifies the broader trend of heterocyclic compound utilization in drug discovery pipelines. Its scaffold is reminiscent of pharmacophores found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies. As the scientific community prioritizes AI-driven molecular design and computational chemistry, this compound’s data-rich profile makes it a valuable subject for machine learning models predicting bioactivity.

In conclusion, CAS No. 2228208-56-6 represents a compelling case study in the convergence of synthetic chemistry, applied research, and industrial demand. Its multifaceted relevance—from medicinal chemistry to sustainable agriculture—ensures its continued prominence in scientific literature and patent filings. For researchers seeking novel chemical entities or functional intermediates, this compound offers a robust platform for innovation.